Cas no 1807083-15-3 (6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine)

• Product Name: 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine
• CAS No: 1807083-15-3
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4871949
• Update Time: 2025-05-23

6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-6-5(8(10)11)2-4(3-12)13-7(6)9/h2,8H,3,12H2,1H3
• InChI Key： VAWQYTMIIHQKMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=CC(CN)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine

Introduction to 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1807083-15-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine, identified by its CAS number 1807083-15-3, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse pharmacological properties and biological activities. The presence of multiple functional groups, including an aminomethyl side chain, a chloro substituent, a difluoromethyl group, and a methoxy moiety, endows this molecule with unique chemical and electronic characteristics that make it a valuable scaffold for drug discovery and synthetic applications.

The aminomethyl group at the 6-position of the pyridine ring introduces a nucleophilic handle, enabling further derivatization through amide or urea bond formation, which is a common strategy in medicinal chemistry to enhance binding affinity to biological targets. The chloro substituent at the 2-position contributes to the molecule's lipophilicity while also serving as a versatile handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The difluoromethyl group at the 4-position is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding interactions, and overall pharmacokinetic profiles. Finally, the methoxy group at the 3-position provides electronic modulation and can influence solubility and bioavailability.

Recent advancements in computational chemistry and machine learning have facilitated the rapid identification of novel bioactive compounds, including derivatives of 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine. For instance, virtual screening algorithms have been employed to predict binding affinities of this scaffold to various protein targets, such as kinases and transcription factors. These computational approaches have revealed promising hits that exhibit inhibitory activity against diseases like cancer and inflammatory disorders. Experimental validation of these virtual hits has validated the predictive power of these methodologies and underscored the potential of this compound class.

In parallel, synthetic methodologies have been refined to streamline access to analogs of 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine. Transition-metal-catalyzed reactions have emerged as particularly powerful tools for constructing complex pyridine derivatives efficiently. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at various positions of the pyridine ring, expanding the structural diversity of this scaffold. Additionally, copper-mediated methylation reactions have been utilized to install methyl groups at strategic positions, further modulating the electronic properties of the molecule.

The biological evaluation of 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine and its derivatives has yielded several intriguing findings. In particular, studies have demonstrated that certain analogs exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and are frequently dysregulated in cancer cells. Mechanistic studies have revealed that these compounds interfere with CDK-cyclin complexes by competing with ATP or by inducing conformational changes in the kinase domain. Such insights have guided the optimization efforts toward higher selectivity and improved pharmacokinetic profiles.

Moreover, derivatives of this compound have shown promise in targeting other disease-relevant pathways. For example, recent research has highlighted their potential as inhibitors of Janus kinases (JAKs), which play a central role in inflammatory signaling pathways. The ability of these compounds to modulate JAK activity has been linked to their therapeutic efficacy in preclinical models of autoimmune diseases. These findings underscore the versatility of 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine as a scaffold for developing novel therapeutic agents.

The incorporation of fluorinated moieties into pharmaceuticals has long been recognized for its benefits in improving drug properties. The difluoromethyl group in 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine contributes to metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. This stability is crucial for extending drug half-life and reducing dosing frequency. Additionally, fluorine atoms can enhance binding interactions by participating in hydrophobic interactions or by modulating hydrogen bonding patterns at protein interfaces. These effects have been exploited to develop more potent and selective inhibitors based on this scaffold.

Recent advances in biocatalysis have also opened new avenues for modifying 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine derivatives. Enzymatic methods offer sustainable alternatives to traditional synthetic approaches by providing high selectivity under mild conditions. For instance, transaminases have been employed to introduce chiral amines into this scaffold with high enantioselectivity, which is essential for many therapeutic applications where enantiopurity is critical. Similarly, flavin-dependent oxidoreductases have been utilized to install fluorinated groups via enzymatic catalysis, further expanding the synthetic toolbox for this compound class.

The development of novel analytical techniques has further enhanced our ability to study 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine derivatives. Mass spectrometry (MS) has become indispensable for characterizing complex reaction mixtures and monitoring reaction progress in real time. High-resolution MS allows for accurate determination of molecular weights and structural elucidation through fragmentation patterns. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and chemical environment within the molecule.

High-performance liquid chromatography (HPLC) coupled with UV detection remains a workhorse for purifying and analyzing these compounds during both synthetic routes and biological assays. The combination of these techniques enables researchers to obtain high-quality data essential for understanding structure-activity relationships (SAR) and optimizing lead compounds.

The future prospects for research involving 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine are promising indeed. Continued exploration into its biological activities will likely uncover new therapeutic applications beyond those currently envisioned. Additionally, innovations in synthetic methodologies will enable access to increasingly complex derivatives with tailored properties optimized for specific biological targets.

The integrationof artificial intelligence (AI) into drug discovery pipelines promisesto acceleratethe identificationof novel analogsand theirb biological evaluation. AI-driven platforms can analyze vast datasets generated from computational modeling experiments, experimental assays,and literature reviews

To summarize, 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-methoxypyridine (CAS No.: 1807083-15-3) represents an exciting opportunityfor medicinal chemists due

- Its structural features offer multiple points for functionalization

- Its diverse activities make it suitable

- The continued development

- The integration